Cas no 131159-39-2 (Fullerite)

Fullerite Properties

Names and Identifiers

• Fullerite
• Buckminsterfullerene C60
• FULLERENE
• Fullerene Extract,C60
• C70
• C60
• BUCKYBALL
• CARBON 60
• CARBON C70
• CARBON C60
• Fullerenes
• FOOTBALLENE
• FULLERENE C60
• Fullerene Extract C60
• HYDROXYLATED FULLERENES
• +Expand

• MDL： MFCD00282904
• InChIKey： XMWRBQBLMFGWIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C60/c1-2-5-6-3(1)8-12-10-4(1)9-11-7(2)17-21-13(5)23-24-14(6)22-18(8)28-20(12)30-26-16(10)15(9)25-29-19(11)27(17)37-41-31(21)33(23)43-44-34(24)32(22)42-38(28)48-40(30)46-36(26)35(25)45-39(29)47(37)55-49(41)51(43)57-52(44)50(42)56(48)59-54(46)53(45)58(55)60(57)59
• SMILES： C12C3C4C5C6=C7C8C9C%10=C7C7=C%11C%12=C%10C%10C%13=C%12C%12=C%14C%11=C(C7=5)C=3C3=C%14C5C%12=C7C%13=C%11C%12=C7C7=C%13C%14=C%12C%12C%15C(C=9C=%10C=%15%11)=C9C%10C=%12C%14=C%11C(=C1C1C=4C6=C(C=89)C=%10C=1%11)C%13=C(C=23)C=57

Computed Properties

• Exact Mass: 720.00000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Heavy Atom Count: 33
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: 17.73000
• PSA: 0.00000
• Melting Point: >280 °C(lit.)
• Flash Point: >94 °C
• Solubility: organic solvents: soluble
• Color/Form: Black crystal powder
• Solubility: Almost insoluble in water, soluble in organic solvents
• Density: 1,6 g/cm3